Cas no 956387-06-7 (1-(3-methylthiophen-2-yl)methyl-1H-pyrazol-5-amine)

1-(3-methylthiophen-2-yl)methyl-1H-pyrazol-5-amine structure
956387-06-7 structure
Product Name:1-(3-methylthiophen-2-yl)methyl-1H-pyrazol-5-amine
CAS No:956387-06-7
MF:C9H11N3S
MW:193.268739938736
CID:1068264
PubChem ID:2535078
Update Time:2025-04-20

1-(3-methylthiophen-2-yl)methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Methyl-thiophen-2-ylmethyl)-2H-pyrazol-3-ylamine
    • 1-[(3-METHYLTHIEN-2-YL)METHYL]-1H-PYRAZOL-5-AMINE
    • 2-[(3-methylthiophen-2-yl)methyl]pyrazol-3-amine
    • 1-[(3-methyl-2-thienyl)methyl]pyrazole-5-ylamine
    • AKOS000263190
    • Z57980675
    • FT-0677767
    • EN300-11704
    • CS-0223916
    • 1-((3-Methylthiophen-2-yl)methyl)-1H-pyrazol-5-amine
    • 956387-06-7
    • 1-[(3-methylthiophen-2-yl)methyl]-1H-pyrazol-5-amine
    • DTXSID50368905
    • G27294
    • 1-(3-methylthiophen-2-yl)methyl-1H-pyrazol-5-amine
    • MDL: MFCD06373474
    • Inchi: 1S/C9H11N3S/c1-7-3-5-13-8(7)6-12-9(10)2-4-11-12/h2-5H,6,10H2,1H3
    • InChI Key: HGJOWZGJGPNKFF-UHFFFAOYSA-N
    • SMILES: S1C=CC(C)=C1CN1C(=CC=N1)N

Computed Properties

  • Exact Mass: 193.06700
  • Monoisotopic Mass: 193.06736854g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 72.1Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 390.6±37.0 °C at 760 mmHg
  • Flash Point: 190.0±26.5 °C
  • PSA: 72.08000
  • LogP: 2.46470
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(3-methylthiophen-2-yl)methyl-1H-pyrazol-5-amine Security Information

1-(3-methylthiophen-2-yl)methyl-1H-pyrazol-5-amine Pricemore >>

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Enamine
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